Cas no 1805480-81-2 (5-Bromo-2-chloromethyl-4-hydroxypyridine)

• Product Name: 5-Bromo-2-chloromethyl-4-hydroxypyridine
• CAS No: 1805480-81-2
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4900285
• Update Time: 2023-08-20

5-Bromo-2-chloromethyl-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloromethyl-4-hydroxypyridine

• Inchi： 1S/C6H5BrClNO/c7-5-3-9-4(2-8)1-6(5)10/h1,3H,2H2,(H,9,10)
• InChI Key： KFWJZCSHVUFYLI-UHFFFAOYSA-N
• SMILES： BrC1=CNC(CCl)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1